Cas no 2137616-27-2 (Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2137616-27-2
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 6055716
• PubChem ID: 165740024
• Update Time: 2025-07-22

Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-743314
• 2137616-27-2
• tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C13H19N3O2S/c1-13(2,3)18-12(17)16-7-9(6-10(14)8-16)11-4-5-19-15-11/h4-6,10H,7-8,14H2,1-3H3
• InChI Key： SOWJFNQSONHHCN-UHFFFAOYSA-N
• SMILES： S1C=CC(C2=CC(CN(C(=O)OC(C)(C)C)C2)N)=N1

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.7Ų

Additional information on Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137616-27-2)

Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, identified by its CAS number 2137616-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that have garnered attention due to their potential biological activities and structural diversity. The presence of functional groups such as the tert-butyl ester, the amino group, and the thiazole ring makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The thiazole moiety is a prominent feature in many bioactive molecules, known for its role in various pharmacological applications. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. In the context of Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, the integration of the tetrahydropyridine core enhances its solubility and bioavailability, making it an attractive candidate for drug development. The amino group at the 3-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies suggest that the structural features of Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate may facilitate its interaction with enzymes and receptors involved in metabolic pathways. For instance, preliminary docking studies have indicated potential binding to enzymes such as cytochrome P450 family members, which are crucial in drug metabolism. Additionally, the compound's ability to modulate neurotransmitter systems has been explored in preclinical models.

The tert-butyl ester group not only contributes to the stability of the molecule but also serves as a handle for subsequent chemical transformations. This functionality allows for easy hydrolysis under acidic or basic conditions, enabling the synthesis of more complex derivatives. Such modifications are essential in optimizing drug candidates for better efficacy and reduced toxicity. The versatility of this compound makes it a valuable intermediate in the synthesis of novel therapeutic agents targeting various diseases.

In light of recent research trends, there is growing interest in developing small molecules that can modulate inflammation and immune responses. The thiazole and tetrahydropyridine moieties are known to exhibit immunomodulatory effects. For example, derivatives of thiazole have been shown to inhibit inflammatory cytokine production by modulating signaling pathways such as NF-κB. Similarly, tetrahydropyridine-based compounds have demonstrated potential in treating neurological disorders by interacting with neurotransmitter receptors.

The synthesis of Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the thiazole ring and subsequent functional group transformations to introduce the amino and ester groups. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Evaluation of this compound's pharmacological profile has revealed promising results in both in vitro and in vivo studies. Initial assays have shown inhibitory activity against certain enzymes linked to metabolic disorders. Furthermore, animal models have demonstrated potential therapeutic effects without significant side effects at tested doses. These findings warrant further investigation into its clinical applicability.

The future prospects of Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate are vast given its structural complexity and functional diversity. Ongoing research aims to explore its potential as a lead compound for drug discovery programs targeting neurological diseases such as Alzheimer's and Parkinson's. Additionally, its immunomodulatory properties make it a candidate for developing treatments against autoimmune disorders like rheumatoid arthritis.

In conclusion,Tert-butyl 3-amino-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137616-27-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further development into novel therapeutic agents with broad clinical applications. As research continues to uncover new biological targets and synthetic strategies,this compound holds promise as a cornerstone in future drug discovery efforts.